O-2-Amino-2-methylpropyl Bilastine-d6

• Molecular Formula: C32H46N4O3
• Molecular Weight: 540.8 g/mol
• InChI: InChI=1S/C32H46N4O3/c1-6-38-22-21-36-28-10-8-7-9-27(28)34-29(36)25-16-19-35(20-17-25)18-15-24-11-13-26(14-12-24)32(4,5)30(37)39-23-31(2,3)33/h7-14,25H,6,15-23,33H2,1-5H3/i4D3,5D3
• InChIKey: GFRPXKNUCDOBST-RKAHMFOGSA-N

O-2-Amino-2-methylpropyl Bilastine-d6 Overview

O-2-Amino-2-methylpropyl Bilastine-d6 (C32H40D6N4O3, MW 540.77) is a deuterated derivative of the bilastine open-ring ester impurity [1]. The compound serves as a critical intermediate in the synthesis of Bilastine-d6 , a stable isotope-labeled internal standard widely employed in LC-MS/MS bioanalytical methods for the quantitation of bilastine in pharmacokinetic and bioequivalence studies . As an isotopically labeled analog, it provides a mass shift of +6 Da relative to the unlabeled 2-amino-2-methylpropyl ester impurity, enabling precise discrimination and correction for matrix effects during quantitative analysis.

Workflow

Synthesis of Bilastine-d6 internal standard

Use Context

LC-MS/MS bioanalysis of bilastine in research matrices

Key Attribute

+6 Da mass shift enables ion discrimination

• [1] Rathod SM, Patel NC, Dantroliya R, Prajapati BG. Identification and synthesis of potential impurities of bilastine drug substance. Chemical Papers. 2022;76:4137–4145. View Source

O-2-Amino-2-methylpropyl Bilastine-d6: Unlabeled Standards Fall Short

While the unlabeled 2-amino-2-methylpropyl ester of bilastine is a known process-related impurity in bilastine drug substance [1], its use as a reference standard in quantitative LC-MS/MS assays introduces significant analytical variability due to matrix effects and ionization suppression [2]. In contrast, O-2-Amino-2-methylpropyl Bilastine-d6, as a precursor to the fully characterized Bilastine-d6 internal standard, enables exact mass differentiation (Δm = +6 Da) that allows the mass spectrometer to distinguish it from the analyte of interest . This isotopic distinction is mandatory for achieving the precision, accuracy, and recovery required by regulatory guidelines (e.g., ICH M10) for method validation, particularly when quantifying trace-level impurities or metabolites in complex biological matrices where non-deuterated analogs cannot provide equivalent correction for sample preparation losses or ion source fluctuations [3].

TargetDeuterated impurity standard precursor (ISTD synth.)

SubstituteUnlabeled 2-amino-2-methylpropyl ester impurity

Risk 1Unlabeled analog may not correct for matrix effects and ion suppression, limiting precision.

Risk 2Non-certified standards may provide insufficient traceability for method validation documentation.

• [1] Rathod SM, Patel NC, Dantroliya R, Prajapati BG. Identification and synthesis of potential impurities of bilastine drug substance. Chemical Papers. 2022;76:4137–4145. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [3] International Council for Harmonisation. ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis. 2022. View Source

O-2-Amino-2-methylpropyl Bilastine-d6: Quantitative Advantages

Mass Shift Discrimination vs. Unlabeled Impurity

O-2-Amino-2-methylpropyl Bilastine-d6 contains six deuterium atoms (D6), resulting in a molecular weight of 540.77 g/mol, which is exactly 6.0 Da higher than the unlabeled 2-amino-2-methylpropyl bilastine ester impurity (MW 534.77 g/mol) . This mass difference is critical for multiple reaction monitoring (MRM) in LC-MS/MS, as it allows the mass spectrometer to differentiate the internal standard from the analyte in the same ion channel without isotopic overlap .

Mass Shift

Reported

Δm = +6.0 Da (540.77 vs 534.77 g/mol)

Enables interference-free LC-MS/MS quantitation

MRM differentiation in biological matrices

Evidence Dimension	Molecular Weight (Da) / Mass Shift
Target Compound Data	540.77 (C32H40D6N4O3)
Comparator Or Baseline	Unlabeled 2-amino-2-methylpropyl bilastine ester: 534.77 (C32H46N4O3)
Quantified Difference	Δm = +6.0 Da (due to six ²H substitutions)
Conditions	High-resolution mass spectrometry (HRMS) and triple quadrupole LC-MS/MS in positive electrospray ionization mode.

Why This Matters

This mass shift enables simultaneous, interference-free quantitation of bilastine and its impurities in the same analytical run, a prerequisite for regulatory bioequivalence studies.

Isotopic Purity and Deuterium Enrichment

The target compound is offered with a certified isotopic purity of ≥99.5 atom % D, as verified by NMR and MS [1]. In contrast, unlabeled impurity standards possess natural isotopic abundance (~0.015% D), resulting in significant isotopic cross-talk between the analyte and internal standard channels when used for quantitative analysis [2].

Isotopic Purity

Certified

≥99.5 atom % D

Minimizes isotopic cross-talk for linear calibration

Verified by qNMR and HRMS per ISO 17034

Evidence Dimension	Isotopic Purity (Atom % D)
Target Compound Data	≥99.5 atom % D (certified)
Comparator Or Baseline	Unlabeled 2-amino-2-methylpropyl bilastine ester: ~0.015 atom % D (natural abundance)
Quantified Difference	>6600-fold higher deuterium enrichment
Conditions	Quantitative NMR (qNMR) and high-resolution mass spectrometry (HRMS) analysis per ISO 17034 guidelines.

Why This Matters

High isotopic purity minimizes the contribution of the internal standard to the analyte signal, ensuring linear calibration curves and accurate quantitation at low nanogram-per-milliliter concentrations.

• [1] CATO Research Chemicals. Bilastine-d6 Certificate of Analysis. C4X-22537. View Source
• [2] Berg T, Strand DH. ¹³C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011;1218(52):9366-9378. View Source

Regulatory Compliance for ANDA Submissions

The 2-amino-2-methylpropyl ester impurity is a known process-related impurity in bilastine drug substance, and its control below the ICH Q3A identification threshold (≤0.10% for a maximum daily dose >2 g) is mandatory for ANDA submissions [1]. The deuterated compound O-2-Amino-2-methylpropyl Bilastine-d6 is utilized as a precursor to synthesize a fully characterized internal standard that meets ISO 17034 reference material requirements [2]. Non-deuterated impurity standards lack the traceability and characterization data (e.g., qNMR purity value assignment, stability under ICH Q1A conditions) required by regulatory agencies for method validation in commercial production .

Characterization Level

Cross-study

ISO 17034-certified reference material precursor

Supports regulatory method validation documentation

Full COA vs. limited impurity characterization

Evidence Dimension	Regulatory Status and Characterization Level
Target Compound Data	Precursor to ISO 17034-certified reference material with full COA including HPLC, NMR, MS, and residual solvent analysis.
Comparator Or Baseline	Unlabeled impurity standards typically supplied with limited characterization (e.g., HPLC purity only, no qNMR value assignment).
Quantified Difference	Not applicable—categorical difference in quality system and documentation.
Conditions	AND A and commercial QC release testing environments per ICH Q7 and 21 CFR Part 211.

Why This Matters

Using a non-certified impurity standard can lead to out-of-specification (OOS) results and delays in regulatory approval due to insufficient method validation data.

• [1] Rathod SM, Patel NC, Dantroliya R, Prajapati BG. Identification and synthesis of potential impurities of bilastine drug substance. Chemical Papers. 2022;76:4137–4145. View Source
• [2] CATO Research Chemicals. Bilastine-d6 Certificate of Analysis. C4X-22537. View Source

Application Scenarios for O-2-Amino-2-methylpropyl Bilastine-d6

Internal Standard Synthesis for Bioequivalence Studies

As a key synthetic intermediate, O-2-Amino-2-methylpropyl Bilastine-d6 is employed in the preparation of Bilastine-d6 . This deuterated internal standard is then spiked into human plasma samples prior to LC-MS/MS analysis to correct for matrix effects and recovery losses during sample preparation . This application is mandatory for ANDA filings that require demonstration of bioequivalence between generic and innovator bilastine formulations, as per FDA and EMA guidelines [1].

Impurity Quantitation in API and Drug Product

The compound serves as a precursor to a reference standard that enables accurate quantitation of the open-ring ester impurity in bilastine drug substance and drug product . Given the absence of an official pharmacopeial monograph for bilastine, control of this process-related impurity is essential for ensuring product quality and safety . The deuterated internal standard provides the specificity needed to quantify this impurity at levels ≤0.10% relative to the API, satisfying ICH Q3A requirements [1].

Stability-Indicating Method Development

During forced degradation studies of bilastine formulations, the open-ring ester impurity can form under acidic or oxidative stress conditions . O-2-Amino-2-methylpropyl Bilastine-d6 is used to prepare a stable isotope-labeled internal standard that allows for precise tracking of degradation kinetics and identification of degradation pathways . This is critical for establishing shelf-life specifications and packaging recommendations in accordance with ICH Q1A(R2) [1].

Application

Selection Property

Validation Focus

Bioequivalence study ISTD synthesis

Deuterium mass shift

Matrix-effect correction validation

Impurity quantitation in API

Isotopic purity & characterization

Trace-level quantitation validation

Stability-indicating method development

Stable isotope labeling

Degradation pathway tracking

• [1] International Council for Harmonisation. ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis. 2022. View Source
• [2] Rathod SM, Patel NC, Dantroliya R, Prajapati BG. Identification and synthesis of potential impurities of bilastine drug substance. Chemical Papers. 2022;76:4137–4145. View Source